Cas no 114878-44-3 (3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1))

3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1) structure
114878-44-3 structure
Product Name:3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1)
CAS No:114878-44-3
MF:C9H16ClNO2
MW:205.681841850281
CID:223067
PubChem ID:3087494
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1)
    • methyl 1-ethyl-3,6-dihydro-2H-pyridine-5-carboxylate,hydrochloride
    • 114878-44-3
    • Methyl 1,2,5,6-tetrahydro-1-ethyl-3-pyridinecarboxylate hydrochloride
    • 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-ethyl-, methyl ester, hydrochloride
    • DTXSID70150889
    • Inchi: 1S/C9H15NO2.ClH/c1-3-10-6-4-5-8(7-10)9(11)12-2;/h5H,3-4,6-7H2,1-2H3;1H
    • InChI Key: RVIFACSYNHMHAC-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1=CCCN(CC)C1)=O

Computed Properties

  • Exact Mass: 205.08708
  • Monoisotopic Mass: 205.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Boiling Point: 229.1°C at 760 mmHg
  • Flash Point: 86.4°C
  • PSA: 29.54
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd